Cas no 1517467-53-6 ((4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine)

• Product Name: (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine
• CAS No: 1517467-53-6
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5161116
• PubChem ID: 75356161
• Update Time: 2025-05-20

(4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine, 4-methyl-N-(2-methylpentyl)-
• (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine

• Inchi： 1S/C12H26N2O/c1-4-5-11(2)8-13-9-12-10-14(3)6-7-15-12/h11-13H,4-10H2,1-3H3
• InChI Key： UHWJFNNKSBEBFM-UHFFFAOYSA-N
• SMILES： N1(C)CCOC(CNCC(C)CCC)C1

Additional information on (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine

Comprehensive Overview of (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine (CAS No. 1517467-53-6)

The compound (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine (CAS No. 1517467-53-6) is a specialized organic molecule gaining attention in pharmaceutical and chemical research due to its unique structural properties. With the increasing demand for novel bioactive compounds, this amine derivative stands out for its potential applications in drug discovery and material science. Researchers are particularly interested in its morpholine and amine functional groups, which contribute to its reactivity and binding affinity.

In recent years, the search for heterocyclic compounds like (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine has surged, driven by their versatility in medicinal chemistry. This compound’s 2-methylpentyl side chain enhances lipophilicity, a critical factor for improving bioavailability in drug formulations. Its CAS No. 1517467-53-6 is frequently queried in scientific databases, reflecting its growing relevance in academic and industrial labs.

The synthesis of (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine involves multi-step organic reactions, often leveraging reductive amination or N-alkylation techniques. These methods align with green chemistry principles, a trending topic in 2024, as researchers prioritize sustainable synthesis routes. The compound’s morpholine ring is a key scaffold in FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies.

From an SEO perspective, users often search for "CAS 1517467-53-6 applications" or "synthesis of (4-methylmorpholin-2-yl)methyl amines," highlighting the need for detailed technical insights. This compound’s potential in central nervous system (CNS) drug development is another trending angle, as morpholine derivatives are known to cross the blood-brain barrier efficiently.

Quality control of 1517467-53-6 requires advanced analytical techniques like HPLC and NMR, ensuring purity for preclinical studies. The compound’s amine-protecting group compatibility is also a frequent discussion point in synthetic forums, addressing challenges in peptide chemistry. As the pharmaceutical industry shifts toward targeted therapies, this amine’s modular structure offers flexibility for derivatization.

In material science, (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine serves as a building block for polymeric coatings and catalysts. Its thermal stability and solubility profile make it suitable for high-performance applications. Researchers are exploring its role in ionic liquids, a field with rising interest due to eco-friendly solvent alternatives.

Regulatory compliance for CAS No. 1517467-53-6 adheres to global safety standards, with no restrictions under current chemical inventories. This ensures unimpeded research progress, a key concern for academic users. The compound’s patent landscape is another hot topic, as innovators seek IP protection for novel derivatives.

In summary, (4-methylmorpholin-2-yl)methyl(2-methylpentyl)amine (CAS No. 1517467-53-6) embodies the intersection of innovation and practicality. Its dual utility in life sciences and materials engineering positions it as a compound of significant future potential, warranting continued exploration.